Cas no 869676-91-5 (4-(2-Bromo-4,5-difluorophenoxy)aniline)
4-(2-Bromo-4,5-difluorophenoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Bromo-4,5-difluorophenoxy)aniline
- MFCD26099134
- F74828
- 869676-91-5
- C12H8BrF2NO
-
- MDL: MFCD26099134
- Inchi: 1S/C12H8BrF2NO/c13-9-5-10(14)11(15)6-12(9)17-8-3-1-7(16)2-4-8/h1-6H,16H2
- InChI Key: OYSNFLKQWNEFFK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=CC=1OC1C=CC(=CC=1)N)F)F
Computed Properties
- Exact Mass: 298.97573g/mol
- Monoisotopic Mass: 298.97573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2
- XLogP3: 3.7
4-(2-Bromo-4,5-difluorophenoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01XDTI-100mg |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 97% | 100mg |
$29.00 | 2025-02-12 | |
| Aaron | AR01XDTI-250mg |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 97% | 250mg |
$49.00 | 2025-02-12 | |
| Aaron | AR01XDTI-1g |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 97% | 1g |
$163.00 | 2025-02-12 | |
| 1PlusChem | 1P01XDL6-100mg |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 97% | 100mg |
$48.00 | 2024-04-21 | |
| 1PlusChem | 1P01XDL6-250mg |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 97% | 250mg |
$83.00 | 2024-04-21 | |
| 1PlusChem | 1P01XDL6-1g |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 97% | 1g |
$215.00 | 2024-04-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1769416-1g |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 98% | 1g |
¥3276.00 | 2024-04-27 | |
| abcr | AB594777-250mg |
4-(2-Bromo-4,5-difluorophenoxy)aniline; . |
869676-91-5 | 250mg |
€126.60 | 2025-04-16 | ||
| abcr | AB594777-1g |
4-(2-Bromo-4,5-difluorophenoxy)aniline; . |
869676-91-5 | 1g |
€232.40 | 2025-04-16 | ||
| Ambeed | A445589-100mg |
4-(2-Bromo-4,5-difluorophenoxy)aniline |
869676-91-5 | 97% | 100mg |
$30.0 | 2025-04-16 |
4-(2-Bromo-4,5-difluorophenoxy)aniline Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(2-Bromo-4,5-difluorophenoxy)aniline
Introduction to 4-(2-Bromo-4,5-difluorophenoxy)aniline (CAS No. 869676-91-5)
4-(2-Bromo-4,5-difluorophenoxy)aniline, identified by its CAS number 869676-91-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists.
The compound belongs to the class of aryl anilines, which are well-documented for their role in various biological processes and drug discovery. The specific substitution pattern in 4-(2-Bromo-4,5-difluorophenoxy)aniline, particularly the 2-bromo and 4,5-difluorophenoxy groups, contributes to its reactivity and interaction with biological targets. These features have been extensively studied in recent years, leading to a growing body of literature on its synthetic pathways and pharmacological potential.
In the context of modern drug design, 4-(2-Bromo-4,5-difluorophenoxy)aniline has been explored for its ability to modulate various enzyme systems. For instance, its structure resembles that of known bioactive molecules that interact with proteins involved in inflammatory pathways. Recent studies have highlighted its potential as a lead compound in the development of inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of chronic inflammatory diseases.
The synthesis of 4-(2-Bromo-4,5-difluorophenoxy)aniline involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the 2-bromo group can be achieved through bromination reactions, while the 4,5-difluorophenoxy moiety is typically incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide a platform for further derivatization and optimization.
One of the most compelling aspects of 4-(2-Bromo-4,5-difluorophenoxy)aniline is its role as a building block for more complex molecules. Medicinal chemists often use such intermediates to construct libraries of compounds for high-throughput screening (HTS). The structural motifs present in this compound have been found to enhance binding affinity and selectivity when incorporated into larger drug candidates. This approach has led to several promising hits in preclinical studies aimed at identifying new therapeutic agents.
The pharmacological profile of 4-(2-Bromo-4,5-difluorophenoxy)aniline has been further elucidated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with specific amino acid residues in target proteins, suggesting mechanisms for its biological activity. Additionally, in vitro assays have demonstrated its ability to modulate enzyme activity in relevant biological pathways. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of aryl anilines as pharmacological tools.
The growing interest in fluorinated aromatic compounds stems from their unique physicochemical properties, which can enhance drug-like characteristics such as lipophilicity and metabolic stability. In particular, the presence of fluorine atoms can influence electronic distribution and steric hindrance, thereby affecting binding interactions at biological targets. The case of 4-(2-Bromo-4,5-difluorophenoxy)aniline exemplifies how strategic fluorination can lead to improved pharmacological outcomes.
In conclusion, 4-(2-Bromo-4,5-difluorophenoxy)aniline (CAS No. 869676-91-5) represents a promising compound in pharmaceutical research. Its distinctive structural features and potential biological activities make it a valuable asset for drug development efforts. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the quest for innovative therapeutic solutions.
869676-91-5 (4-(2-Bromo-4,5-difluorophenoxy)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)